Cas no 878046-69-6 (4-[1-(2-Methoxy-ethyl)-1H-indol-3-yl]-thiazol-2-ylamine)

• Product Name: 4-[1-(2-Methoxy-ethyl)-1H-indol-3-yl]-thiazol-2-ylamine
• CAS No: 878046-69-6
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• MDL: MFCD08056149
• CID: 3082360
• PubChem ID: 6486620
• Update Time: 2025-04-21

4-[1-(2-Methoxy-ethyl)-1H-indol-3-yl]-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2-Methoxy-ethyl)-1H-indol-3-yl]-thiazol-2-ylamine
• MLS001209175
• STK710966
• CHEMBL1561445
• 878046-69-6
• SMR000525250
• DTXSID701327939
• HMS2822P18
• AKOS000112405
• 4-(1-(2-Methoxyethyl)-1H-indol-3-yl)thiazol-2-amine
• 4-[1-(2-methoxyethyl)-1H-indol-3-yl]-1,3-thiazol-2-amine
• 4-[1-(2-methoxyethyl)indol-3-yl]-1,3-thiazol-2-amine
• DKB04669

• MDL： MFCD08056149
• Inchi： 1S/C14H15N3OS/c1-18-7-6-17-8-11(12-9-19-14(15)16-12)10-4-2-3-5-13(10)17/h2-5,8-9H,6-7H2,1H3,(H2,15,16)
• InChI Key： XBLKSMYBVUOZIB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CN(CCOC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 273.09358328Da
• Monoisotopic Mass: 273.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3Ų

4-[1-(2-Methoxy-ethyl)-1H-indol-3-yl]-thiazol-2-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles